Cyclohexanebutanoicacid, calcium salt (2:1)
Overview
Description
“Cyclohexanebutanoicacid, calcium salt (2:1)” is also known as “Calcium cyclohexanebutyrate”. It is a calcium standard salt for organic systems . The molecular formula of this compound is C20H34CaO4 and it has a molecular weight of 378.56 .
Molecular Structure Analysis
The molecular structure of “Cyclohexanebutanoicacid, calcium salt (2:1)” can be represented by the canonical SMILES string:C1CCC(CC1)CCCC(=O)[O-].C1CCC(CC1)CCCC(=O)[O-].[Ca+2] . This indicates that the compound consists of two cyclohexanebutanoic acid molecules ionically bonded to a calcium ion .
Scientific Research Applications
Electronic Chemicals & Etchants
Calcium cyclohexanebutyrate is used in the field of electronic chemicals and etchants . It’s used in the manufacturing process of electronic components, where it can act as a cleaning or etching agent .
Organometallic Compounds
This compound is one of numerous organometallic compounds manufactured under the trade name AE Organometallics™ . Organometallics are useful reagents, catalysts, and precursor materials with applications in various fields .
Thin Film Deposition
As an organometallic compound, Calcium cyclohexanebutyrate can be used in thin film deposition . This process is crucial in the production of semiconductors and electronics .
Industrial Chemistry
In industrial chemistry, organometallic compounds like Calcium cyclohexanebutyrate are used as catalysts and reagents . They can facilitate a variety of chemical reactions, improving efficiency and yield .
Pharmaceuticals
Organometallic compounds are also used in the pharmaceutical industry . While specific applications of Calcium cyclohexanebutyrate in this field are not mentioned, it’s possible that it could be used in drug synthesis or as a component in certain formulations .
LED Manufacturing
The LED manufacturing industry also uses organometallic compounds . Calcium cyclohexanebutyrate could potentially be used in the production of LEDs .
Safety and Hazards
Future Directions
“Cyclohexanebutanoicacid, calcium salt (2:1)” is currently available for research use only . The increasing energy storage demand of portable devices, electric vehicles, and scalable energy storage has been driving extensive research for more affordable, more energy-dense battery technologies than Li-ion batteries. The alkaline earth metal, calcium (Ca), has been considered an attractive anode material to develop the next generation of rechargeable batteries .
Mechanism of Action
Target of Action
Calcium cyclohexanebutyrate, also known as calcium;4-cyclohexylbutanoate, Calcium bis(4-cyclohexylbutanoate), or Cyclohexanebutanoicacid, calcium salt (2:1), is a calcium standard salt for organic systems Calcium, in general, plays a vital role in the anatomy, physiology, and biochemistry of organisms and of the cell, particularly in signal transduction pathways .
Mode of Action
Calcium, as a mineral, is known to interact with more than 500 human proteins that bind or transport calcium . Calcium channel blockers, for instance, inhibit Ca2+ channels in the myocardium or vascular smooth muscle cells, inhibit myocardium contraction, and inhibit the impulse conduction system .
Biochemical Pathways
For instance, calcium-binding peptides are usually obtained via the hydrolysis of animal or plant proteins, and calcium-binding capacity can be further improved through chromatographic purification techniques . Calcium also plays a role in cancer mechanobiology, where it interacts with cytoskeletal proteins to regulate cellular function .
Pharmacokinetics
The pharmacokinetic parameters of calcium, such as area under the concentration—time curve (auc) and maximum concentration (cmax), are calculated considering the background calcium contents in volunteers . Calcium excretion with urine is assessed as clearance of creatinine, a calcium elimination factor .
Result of Action
Calcium, in general, plays a vital role in cell signaling, muscular contractions, bone health, and signaling cascades .
Action Environment
The environment can influence the absorption and bioavailability of calcium supplements .
properties
IUPAC Name |
calcium;4-cyclohexylbutanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C10H18O2.Ca/c2*11-10(12)8-4-7-9-5-2-1-3-6-9;/h2*9H,1-8H2,(H,11,12);/q;;+2/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HJZOVZBKGRJCRX-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CCCC(=O)[O-].C1CCC(CC1)CCCC(=O)[O-].[Ca+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H34CaO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30911877 |
Source
|
| Record name | Calcium bis(4-cyclohexylbutanoate) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30911877 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
378.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
110861-66-0 |
Source
|
| Record name | Calcium bis(4-cyclohexylbutanoate) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30911877 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2E)-2-[(2S)-2-[[tert-butyl(dimethyl)silyl]oxymethyl]-3,4-dihydro-2H-pyrrol-5-yl]-2-[(5S)-5-[[tert-butyl(dimethyl)silyl]oxymethyl]pyrrolidin-2-ylidene]acetonitrile](/img/structure/B1140887.png)
![(6S)-7-Isopropyl-2,10-dimethyl-1,5-dioxaspiro[5.5]undec-2-en-4-one](/img/structure/B1140888.png)
![3-[3,4-Bis(ethoxymethoxy)phenyl]-1-[2,4,6-tris(ethoxymethoxy)phenyl]-2-propen-1-one](/img/structure/B1140892.png)
![1-[2,4-Bis(ethoxymethoxy)-6-hydroxyphenyl]-3-[3,4-bis(ethoxymethoxy)phenyl]prop-2-en-1-one](/img/structure/B1140893.png)
![(+)-N-Acetyl 3,4,4a,5,6,10b-Hexahydro-2H-naphtho[1,2-b][1,4]oxazine-9-ol Triisopropylsilyl Ether](/img/structure/B1140895.png)
![5-Fluoro-1-((3aR,4R,6R,6aR)-2,2,6-trimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)pyrimidine-2,4(1H,3H)-dione](/img/structure/B1140905.png)
![(S)-2-[2,2-Dimethyl-prop-(E)-ylideneamino]-propionate sodium](/img/structure/B1140909.png)